Cas no 2171924-66-4 (3-(5-methyl-1H-indazol-4-yl)thiophene-2-carboxylic acid)

• Product Name: 3-(5-methyl-1H-indazol-4-yl)thiophene-2-carboxylic acid
• CAS No: 2171924-66-4
• MF: C₁₃H₁₀N₂O₂S
• MW: 258.295701503754
• CID: 5766534
• PubChem ID: 165835186
• Update Time: 2025-05-28

3-(5-methyl-1H-indazol-4-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1586309
• 3-(5-methyl-1H-indazol-4-yl)thiophene-2-carboxylic acid
• 2171924-66-4

• Inchi： 1S/C13H10N2O2S/c1-7-2-3-10-9(6-14-15-10)11(7)8-4-5-18-12(8)13(16)17/h2-6H,1H3,(H,14,15)(H,16,17)
• InChI Key： NSNCCOLDIKHHFJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)C1=C(C)C=CC2=C1C=NN2

Computed Properties

• Exact Mass: 258.04629874g/mol
• Monoisotopic Mass: 258.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 94.2Ų

Additional information on 3-(5-methyl-1H-indazol-4-yl)thiophene-2-carboxylic acid

Research Briefing on 3-(5-methyl-1H-indazol-4-yl)thiophene-2-carboxylic acid (CAS: 2171924-66-4)

The compound 3-(5-methyl-1H-indazol-4-yl)thiophene-2-carboxylic acid (CAS: 2171924-66-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 3-(5-methyl-1H-indazol-4-yl)thiophene-2-carboxylic acid as a key intermediate in the development of kinase inhibitors. The indazole-thiophene scaffold is particularly notable for its ability to modulate protein kinases involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively inhibiting JAK2 kinases, which are critical targets in myeloproliferative disorders.

The synthesis of 3-(5-methyl-1H-indazol-4-yl)thiophene-2-carboxylic acid has been optimized through palladium-catalyzed cross-coupling reactions, as described in a recent patent (WO2023056121). This method offers improved yield and purity compared to traditional approaches, making it more viable for large-scale production. The compound's physicochemical properties, including its solubility and stability, have also been characterized, supporting its potential as a drug-like molecule.

In vitro and in vivo studies have further elucidated the compound's pharmacokinetic profile. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported favorable absorption and metabolic stability in rodent models, with low cytotoxicity observed in human hepatocytes. These findings suggest that 3-(5-methyl-1H-indazol-4-yl)thiophene-2-carboxylic acid could serve as a promising lead compound for further optimization.

Ongoing investigations are exploring the structure-activity relationship (SAR) of derivatives based on this core structure. Preliminary data indicate that modifications at the indazole 5-position can significantly alter target selectivity, opening new avenues for tailored kinase inhibitors. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 3-(5-methyl-1H-indazol-4-yl)thiophene-2-carboxylic acid represents a versatile scaffold with substantial potential in drug discovery. Its unique chemical properties and demonstrated biological activity position it as a valuable tool for developing novel therapeutics targeting kinase-dependent diseases. Future research directions should focus on expanding its therapeutic applications and optimizing its drug-like properties for clinical development.